Cas no 2283385-55-5 (methyl 2-(benzylamino)-2-(1-methyl-1H-pyrazol-5-yl)acetate)

• Product Name: methyl 2-(benzylamino)-2-(1-methyl-1H-pyrazol-5-yl)acetate
• CAS No: 2283385-55-5
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 5155172
• PubChem ID: 165889123
• Update Time: 2025-05-23

methyl 2-(benzylamino)-2-(1-methyl-1H-pyrazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-acetic acid, 1-methyl-α-[(phenylmethyl)amino]-, methyl ester
• EN300-245028
• methyl 2-(benzylamino)-2-(1-methyl-1H-pyrazol-5-yl)acetate
• 2283385-55-5

• Inchi： 1S/C14H17N3O2/c1-17-12(8-9-16-17)13(14(18)19-2)15-10-11-6-4-3-5-7-11/h3-9,13,15H,10H2,1-2H3
• InChI Key： QXQKMXRQWHJIBT-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1=CC=NN1C)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 394.3±37.0 °C(Predicted)
• pka: 5.46±0.30(Predicted)

Additional information on methyl 2-(benzylamino)-2-(1-methyl-1H-pyrazol-5-yl)acetate

Comprehensive Overview of Methyl 2-(benzylamino)-2-(1-methyl-1H-pyrazol-5-yl)acetate (CAS No. 2283385-55-5)

Methyl 2-(benzylamino)-2-(1-methyl-1H-pyrazol-5-yl)acetate (CAS No. 2283385-55-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a benzylamino group and a 1-methyl-1H-pyrazol-5-yl moiety, exhibits unique structural properties that make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel kinase inhibitors and antimicrobial agents.

The compound's molecular structure combines a methyl ester functionality with a pyrazole ring, a heterocycle known for its bioactivity. This combination enhances its reactivity and solubility, making it suitable for diverse chemical transformations. Recent studies highlight its role in medicinal chemistry, where it serves as a building block for small-molecule therapeutics. Its CAS No. 2283385-55-5 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

In the context of green chemistry, methyl 2-(benzylamino)-2-(1-methyl-1H-pyrazol-5-yl)acetate has been investigated for its compatibility with sustainable synthesis methods. Researchers are optimizing its production using catalytic processes to minimize waste and energy consumption. This aligns with the global push toward environmentally friendly manufacturing, a topic frequently queried in AI-driven literature searches.

Another area of interest is the compound's potential in agrochemical formulations. Its pyrazole core is a common motif in pesticide development, and derivatives of this compound are being tested for their efficacy against resistant pest strains. Given the rising demand for crop protection solutions, this application is a hot topic in both academic and industrial circles.

From a technical perspective, the synthesis of methyl 2-(benzylamino)-2-(1-methyl-1H-pyrazol-5-yl)acetate typically involves multistep organic reactions, including amidation and esterification. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its purity and confirming its structure. These methods are often highlighted in SEO-optimized scientific content, as they address common queries from laboratory professionals.

The compound's physicochemical properties, including its melting point, solubility, and stability, are well-documented in peer-reviewed journals. Such data is essential for formulation scientists working on drug delivery systems or agricultural adjuvants. Additionally, its safety profile is rigorously evaluated to ensure compliance with regulatory standards, a recurring theme in industry-focused searches.

In summary, methyl 2-(benzylamino)-2-(1-methyl-1H-pyrazol-5-yl)acetate (CAS No. 2283385-55-5) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity continue to inspire innovative research, making it a subject of enduring interest in the scientific community.